Cas no 1424432-93-8 (N-methyl-4-phenyl-4H-1,2,4-triazol-3-amine)

• Product Name: N-methyl-4-phenyl-4H-1,2,4-triazol-3-amine
• CAS No: 1424432-93-8
• MF: C₉H₁₀N₄
• MW: 174.20250082016
• CID: 5160274
• PubChem ID: 71757764
• Update Time: 2025-06-14

N-methyl-4-phenyl-4H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazol-3-amine, N-methyl-4-phenyl-
• N-methyl-4-phenyl-4H-1,2,4-triazol-3-amine

• Inchi： 1S/C9H10N4/c1-10-9-12-11-7-13(9)8-5-3-2-4-6-8/h2-7H,1H3,(H,10,12)
• InChI Key： ANDYGBOQJUVFRF-UHFFFAOYSA-N
• SMILES： N1=CN(C2=CC=CC=C2)C(NC)=N1

Computed Properties

• Exact Mass: 174.091
• Monoisotopic Mass: 174.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.7A^2

Additional information on N-methyl-4-phenyl-4H-1,2,4-triazol-3-amine

Comprehensive Overview of N-methyl-4-phenyl-4H-1,2,4-triazol-3-amine (CAS 1424432-93-8)

N-methyl-4-phenyl-4H-1,2,4-triazol-3-amine (CAS 1424432-93-8) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the 1,2,4-triazole family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of both a phenyl group and a methylamine substituent on the triazole ring enhances its potential as a versatile intermediate in drug discovery and material science applications.

Recent studies highlight the growing interest in N-methyl-4-phenyl-4H-1,2,4-triazol-3-amine due to its structural similarity to bioactive molecules. Researchers are exploring its role in modulating enzyme activity, particularly in the context of kinase inhibition and antimicrobial agents. The compound's unique scaffold makes it a promising candidate for developing novel therapeutics targeting metabolic disorders and inflammatory diseases, aligning with current trends in precision medicine.

From a synthetic chemistry perspective, the preparation of CAS 1424432-93-8 involves multi-step reactions, including cyclization and functional group transformations. Its stability under physiological conditions and solubility profile have been subjects of optimization in recent structure-activity relationship (SAR) studies. These investigations are crucial for improving bioavailability, a key focus area in modern drug formulation strategies.

The compound's potential extends beyond pharmaceuticals. In materials science, derivatives of N-methyl-4-phenyl-4H-1,2,4-triazol-3-amine have shown promise in organic electronics due to their electron-rich aromatic systems. This aligns with the increasing demand for organic semiconductors in flexible electronics and energy storage devices—a hot topic in sustainable technology research.

Analytical characterization of 1424432-93-8 typically employs advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are critical for reproducibility in academic and industrial settings. Recent advancements in computational chemistry have further enabled predictive modeling of its physicochemical properties.

Environmental and safety assessments of N-methyl-4-phenyl-4H-1,2,4-triazol-3-amine indicate favorable biodegradability profiles compared to persistent organic pollutants. This aspect resonates with the global push toward green chemistry principles and the pharmaceutical industry's emphasis on eco-friendly synthesis routes. Regulatory compliance remains a priority, with ongoing studies addressing its metabolic pathways.

Market trends reveal growing commercial interest in CAS 1424432-93-8, particularly from specialty chemical suppliers catering to contract research organizations (CROs). The compound's patent landscape shows active development, with several applications pending in therapeutic areas like neurodegenerative diseases—a field experiencing exponential growth due to aging populations worldwide.

Future research directions for N-methyl-4-phenyl-4H-1,2,4-triazol-3-amine include exploring its structure-property relationships through high-throughput screening and investigating synergistic effects in combination therapies. These efforts align with the broader shift toward multi-target drug design in complex disease treatment paradigms.